3-(3-(4-((Pyridin-2-yloxy)methyl)benzyl)isoxazol-5-yl)pyridin-2-amine dihydrochloride
Catalog No.
S8613682
CAS No.
M.F
C21H20Cl2N4O2
M. Wt
431.3 g/mol
Availability
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Product Name
3-(3-(4-((Pyridin-2-yloxy)methyl)benzyl)isoxazol-5-yl)pyridin-2-amine dihydrochloride
IUPAC Name
3-[3-[[4-(pyridin-2-yloxymethyl)phenyl]methyl]-1,2-oxazol-5-yl]pyridin-2-amine;dihydrochloride
Molecular Formula
C21H20Cl2N4O2
Molecular Weight
431.3 g/mol
InChI
InChI=1S/C21H18N4O2.2ClH/c22-21-18(4-3-11-24-21)19-13-17(25-27-19)12-15-6-8-16(9-7-15)14-26-20-5-1-2-10-23-20;;/h1-11,13H,12,14H2,(H2,22,24);2*1H
InChI Key
MBTDGWGMEVIEKY-UHFFFAOYSA-N
Canonical SMILES
C1=CC=NC(=C1)OCC2=CC=C(C=C2)CC3=NOC(=C3)C4=C(N=CC=C4)N.Cl.Cl
Hydrogen Bond Acceptor Count
6
Hydrogen Bond Donor Count
3
Exact Mass
430.0963313 g/mol
Monoisotopic Mass
430.0963313 g/mol
Heavy Atom Count
29
Dates
Last modified: 11-21-2023
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